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Cat. No.: B1666795 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-

depth Technical Guide

This document provides a comprehensive overview of the core physical properties of

Acetylsalicylic Acid (Aspirin), a foundational active pharmaceutical ingredient (API). It includes

detailed data on its physical characteristics, standardized protocols for experimental

determination, and a visualization of its primary mechanism of action. This guide is intended to

serve as a technical resource for professionals engaged in research, development, and quality

control.

Physical and Chemical Properties
Acetylsalicylic acid is a synthetic derivative of salicylic acid.[1] It presents as a white, crystalline

powder.[1][2][3] While odorless in dry air, it can slowly hydrolyze in the presence of moisture,

yielding salicylic acid and acetic acid, which gives it a faint vinegar-like odor.[1][4][5][6] It is

stable in dry conditions but should be stored away from strong oxidizing agents, strong bases,

and strong acids.[1][7]

The quantitative physical and chemical properties of acetylsalicylic acid are summarized in the

table below for easy reference.
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Property Value

IUPAC Name 2-(acetyloxy)benzoic acid

Synonyms Aspirin, o-acetylsalicylic acid

Appearance White, colorless, crystalline powder[1][4][8]

Molecular Formula C₉H₈O₄[2]

Molar Mass 180.16 g/mol [3]

Melting Point 134-136 °C; decomposes above 140 °C[1][9]

pKa (at 25 °C) 3.5[7][9]

Solubility in Water 3 mg/mL at 25 °C10 mg/mL at 37 °C

Solubility in Organic Soluble in ethanol, ethyl ether, chloroform[1]

Experimental Protocols: Melting Point
Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound, whereas a broad melting range often indicates the

presence of impurities.[10] The following protocol describes the determination of the melting

range for acetylsalicylic acid using the capillary method, in accordance with USP General

Chapter <741> Class Ia.[11][12][13]

Melting point apparatus with a controlled heating block, a sample holder, a light source, and

a viewing lens/camera.[11]

Calibrated thermometer or temperature sensor with an accuracy of ±0.5 °C.

Glass capillary tubes (thin-walled, sealed at one end, typically 0.8-1.2 mm internal diameter).

[11][14]

Drying: Ensure the acetylsalicylic acid sample is completely dry. If necessary, dry the finely

powdered substance in a desiccator over a suitable drying agent for 24 hours.[11]
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Packing: Introduce the powdered sample into the open end of a capillary tube.[15]

Compaction: Tap the sealed end of the tube gently on a hard surface to tightly pack the

powder.[15][16] Repeat until the column of packed material is 2.5–3.5 mm high.[11]

Initial Setup: Calibrate the melting point apparatus using certified reference standards with

melting points near that of acetylsalicylic acid.[11]

Heating: Set the apparatus to heat at a rapid rate until the temperature is approximately 5 °C

below the expected melting point of acetylsalicylic acid (~135 °C).[11][12]

Sample Insertion: Insert the packed capillary tube into the heating block of the apparatus.[12]

Ramp Rate: Reduce the heating rate to a slow, constant rate of 1 ± 0.5 °C per minute.[11]

Observation and Recording:

Onset of Melting (T₁): Carefully observe the sample. Record the temperature at which the

column of powder is first observed to collapse against the side of the capillary tube.[11]

[14] This marks the beginning of the melting range.

Completion of Melting (T₂): Continue heating at the same rate and record the temperature

at which the last solid particle melts and the substance becomes a clear liquid throughout.

[13][14]

Reporting: The melting range is reported as the interval between T₁ and T₂. For a pure

substance, this range should be narrow (typically 0.5-1.0 °C).[10] At least two additional

determinations should be performed on fresh samples to ensure consistency.[13]

Visualization of Core Mechanism
The primary therapeutic effects of acetylsalicylic acid stem from its irreversible inhibition of the

cyclooxygenase (COX) enzymes.[17] This action blocks the synthesis of pro-inflammatory and

pro-thrombotic signaling molecules.

The following diagram illustrates the mechanism by which aspirin inhibits the conversion of

arachidonic acid into prostaglandins and thromboxanes. Aspirin acts as an acetylating agent,
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covalently modifying a serine residue in the active site of both COX-1 and COX-2 enzymes,

leading to their irreversible inactivation.[17][18]
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Caption: Aspirin's mechanism of action via irreversible COX enzyme inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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